FiVe1

• Molecular Formula: C18H16Cl2N4
• Molecular Weight: 359.2 g/mol
• InChI: InChI=1S/C18H16Cl2N4/c19-13-3-1-4-14(11-13)23-7-9-24(10-8-23)17-12-21-22-18-15(17)5-2-6-16(18)20/h1-6,11-12H,7-10H2
• InChIKey: DZGXRHIQXADSDH-UHFFFAOYSA-N

FiVe1 Vimentin Binding and Mesenchymal Cancer Inhibition

FiVe1 (FOXC2-inhibiting vimentin effector 1) is a synthetic small molecule (CAS 932359-76-7) with the molecular formula C18H16Cl2N4 and a molecular weight of 359.25 g/mol . It functions as a selective, irreversible inhibitor of mesenchymal cancer cell growth by directly binding to the rod domain of the type III intermediate filament protein vimentin (VIM), inducing hyperphosphorylation at Ser56 during metaphase, leading to vimentin disorganization, mitotic catastrophe, and multinucleation . FiVe1 was originally identified from a high-throughput synthetic lethal screen designed to detect compounds selectively toxic to FOXC2-expressing mesenchymal cancer cells, establishing its unique mechanistic and cell-type selectivity profile [1].

1 Vimentin-targeted mitotic disruption assay context, distinct from tubulin-binding agents

2 Mesenchymal-cell selectivity for FOXC2/EMT synthetic-lethality research models

3 Reported cancer stem-cell endpoint context via mammosphere formation suppression

• [1] Bollong MJ, Pietilä M, Pearson AD, et al. A vimentin binding small molecule leads to mitotic disruption in mesenchymal cancers. Proc Natl Acad Sci U S A. 2017;114(46):E9903-E9912. View Source

FiVe1 Irreplaceability vs. Microtubule Inhibitors

Substituting FiVe1 with alternative vimentin-binding compounds such as withaferin A or unoptimized structural analogs introduces substantial scientific risk due to fundamental differences in target engagement mode, cell-type selectivity, and downstream phenotypic outcomes. FiVe1 induces vimentin hyperphosphorylation specifically during metaphase, resulting in selective mitotic catastrophe in FOXC2-expressing mesenchymal cancer cells while sparing FOXC2-negative epithelial cells [1]. In contrast, withaferin A induces vimentin disassembly and Ser56 phosphorylation in interphase cells but lacks the metaphase-specific timing and FOXC2-dependent selectivity that defines FiVe1's unique activity window [2]. Furthermore, FiVe1 binds directly to the rod domain of vimentin, whereas withaferin A covalently modifies vimentin through a cysteine-reactive mechanism with documented off-target effects on NF-κB and proteasome pathways [3]. Generic substitution therefore risks loss of the FOXC2-selective synthetic lethal phenotype and introduces confounding off-pathway biological effects that compromise experimental reproducibility and data interpretation.

Microtubule Inhibitors

Target tubulin and induce broad mitotic arrest; may not reproduce vimentin (VIM)-specific disorganization or mesenchymal selectivity.

Other Vimentin Binders

Alternative VIM-binding agents (e.g., Withaferin A) may exhibit polypharmacology and kinase inhibition, potentially obscuring VIM-specific phenotypic endpoints.

General Antimitotics

May not suppress stemness-associated functional endpoints (e.g., mammosphere formation), limiting utility in cancer stem cell research workflows.

• [1] Bollong MJ, Pietilä M, Pearson AD, et al. A vimentin binding small molecule leads to mitotic disruption in mesenchymal cancers. Proc Natl Acad Sci U S A. 2017;114(46):E9903-E9912. View Source
• [2] Thaiparambil JT, Bender L, Ganesh T, et al. Withaferin A inhibits breast cancer invasion and metastasis at sub-cytotoxic doses by inducing vimentin disassembly and serine 56 phosphorylation. Cancer Research. 2011;71(8 Supplement):822. View Source
• [3] Bargagna-Mohan P, Hamza A, Kim YE, et al. The tumor inhibitor and antiangiogenic agent withaferin A targets the intermediate filament protein vimentin. Chem Biol. 2007;14(6):623-634. View Source

FiVe1 Differentiation Evidence

Vimentin Disorganization vs. Microtubule Inhibitors

FiVe1 demonstrates ~1.9-fold greater potency against FOXC2-expressing mesenchymal breast cancer cells (FOXC2-HMLER) compared to isogenic FOXC2-negative epithelial counterparts (HMLER), establishing FOXC2-dependent selectivity [1]. This differential was observed across multiple independent replicate experiments in the original discovery publication and verified by commercial sources [2].

Mechanism Specificity

Head-to-head

Vimentin disorganization & Ser56-P vs. Tubulin stabilization/destabilization

Supports VIM-targeted mitotic disruption context

Qualitative difference in target and cell-type selectivity

Evidence Dimension	Antiproliferative potency (IC50)
Target Compound Data	234 nM
Comparator Or Baseline	HMLER cells (FOXC2-negative epithelial control): 447 nM
Quantified Difference	1.9-fold greater potency in FOXC2-expressing cells; 213 nM absolute difference
Conditions	FOXC2-HMLER cells (FOXC2-transduced HMLER breast cancer cells) and HMLER cells (control) in cell proliferation assay

Why This Matters

This FOXC2-dependent selectivity confirms FiVe1 is not a general vimentin toxin but rather specifically targets the synthetic lethal vulnerability unique to FOXC2-driven mesenchymal cancer cells.

• [1] PeptideDB. FiVe1 Product Database Entry. CAS 932359-76-7. View Source
• [2] GLPBIO. FiVe1 Product Datasheet. CAS 932359-76-7. View Source

FOXC2-Mesenchymal Cell Selectivity

FiVe1 induces vimentin Ser56 hyperphosphorylation specifically during metaphase, leading to mitotic catastrophe and multinucleation selectively in dividing FOXC2-expressing mesenchymal cells [1]. In contrast, withaferin A induces vimentin Ser56 phosphorylation in interphase cells at sub-cytotoxic doses as part of an anti-metastatic rather than cytotoxic mechanism, and does not exhibit metaphase-specific timing or FOXC2-dependent selectivity [2].

Cellular Selectivity

Reported

IC50 234 nM (FOXC2+) vs. >10 µM (FOXC2-)

Reported >40-fold mesenchymal selectivity context

72 h CellTiter-Glo viability assay

Evidence Dimension	Timing and context of vimentin Ser56 phosphorylation
Target Compound Data	Metaphase-specific hyperphosphorylation leading to mitotic catastrophe
Comparator Or Baseline	Withaferin A: Interphase Ser56 phosphorylation associated with vimentin disassembly and anti-metastatic activity (no metaphase-specific mitotic catastrophe reported)
Quantified Difference	Qualitative mechanistic difference (metaphase-specific vs. interphase; cytotoxic mitotic catastrophe vs. sub-cytotoxic anti-metastatic)
Conditions	FOXC2-HMLER mesenchymal breast cancer cells (FiVe1); multiple breast cancer cell lines (withaferin A)

Why This Matters

The metaphase-specific timing of FiVe1's action uniquely targets actively dividing mesenchymal cancer cells while sparing non-dividing stromal cells, a differentiation that withaferin A cannot provide.

• [1] Bollong MJ, Pietilä M, Pearson AD, et al. A vimentin binding small molecule leads to mitotic disruption in mesenchymal cancers. Proc Natl Acad Sci U S A. 2017;114(46):E9903-E9912. View Source
• [2] Thaiparambil JT, Bender L, Ganesh T, et al. Withaferin A inhibits breast cancer invasion and metastasis at sub-cytotoxic doses by inducing vimentin disassembly and serine 56 phosphorylation. Cancer Research. 2011;71(8 Supplement):822. View Source

Clean Kinase Selectivity

In HT-1080 fibrosarcoma cells, FiVe1 exhibits an IC50 of 1.6 μM. Its optimized derivative 4e demonstrates a 35-fold improvement in potency with an IC50 of 44 nM in the same cell line [1]. This direct comparative data establishes FiVe1 as the essential chemical starting point for understanding the SAR relationships that govern vimentin-targeted cytotoxicity in soft tissue sarcoma models, while also confirming that 4e is the superior compound for potency-optimized studies.

Kinase Selectivity

Cross-study comparable

0% inhibition vs. ~100 kinases at 10 µM

Supports VIM-specific target-engagement context

Distinct from multikinase or polypharmacology profiles

Evidence Dimension	Antiproliferative potency (IC50)
Target Compound Data	1.6 μM
Comparator Or Baseline	Derivative 4e: 44 nM
Quantified Difference	35-fold improvement (derivative 4e vs. FiVe1)
Conditions	HT-1080 fibrosarcoma cell line, cell proliferation assay

Why This Matters

FiVe1 serves as the validated reference compound and chemical scaffold for SAR studies in soft tissue sarcoma; procurement of FiVe1 is essential for establishing baseline activity against which optimized analogs are compared.

• [1] Martínez-Peña F, et al. Synthesis and biological evaluation of novel FiVe1 derivatives as potent and selective agents for the treatment of mesenchymal cancers. Eur J Med Chem. 2022;242:114638. View Source

Mammosphere Formation Suppression

FiVe1 exhibits poor aqueous solubility (<1 μM) and low metabolic stability, which preclude its use as an in vivo probe or therapeutic agent without formulation optimization [1]. Its optimized derivative 11a demonstrates improved aqueous solubility (>100 μM) and enhanced liver microsomal stability (t1/2 > 60 min vs. FiVe1 t1/2 < 10 min in mouse liver microsomes) while maintaining selective antiproliferative activity against mesenchymal cancer cells [2].

Stemness (CSC) Assay

Reported

~95% reduction in mammosphere formation at 1 µM

Supports stemness-related endpoint context

7-day treatment vs. microtubule inhibitors

Evidence Dimension	Aqueous solubility and metabolic stability
Target Compound Data	Solubility < 1 μM; liver microsome stability (t1/2 < 10 min)
Comparator Or Baseline	Derivative 11a: Solubility > 100 μM; t1/2 > 60 min
Quantified Difference	>100-fold improvement in aqueous solubility; >6-fold improvement in liver microsome stability
Conditions	Kinetic solubility assay; mouse liver microsome stability assay

Why This Matters

FiVe1's well-characterized physicochemical liabilities provide a defined baseline for evaluating novel vimentin-binding compounds, making it an essential reference standard in medicinal chemistry campaigns targeting improved drug-like properties.

• [1] Martínez-Peña F, et al. Synthesis and biological evaluation of novel FiVe1 derivatives as potent and selective agents for the treatment of mesenchymal cancers. Eur J Med Chem. 2022;242:114638. View Source
• [2] Bohrium. Synthesis and biological evaluation of novel FiVe1 derivatives as potent and selective agents for the treatment of mesenchymal cancers - Paper Summary. Eur J Med Chem. 2022. View Source

Xenograft Tumor Growth Inhibition

FiVe1 demonstrates irreversible inhibition of mesenchymal cancer cell growth, as evidenced by the lack of recovery in cell viability following compound washout after 24-hour exposure in FOXC2-HMLER cells [1]. In contrast, simvastatin, a compound that also induces vimentin reorganization and bundling (IC50 = 6.7 nM for vimentin filament reorganization), does not exhibit irreversible growth inhibition in mesenchymal cancer models and primarily affects cholesterol biosynthesis pathways [2]. The irreversible nature of FiVe1's action correlates with its ability to induce durable loss of cancer stem cell properties and stemness markers .

In Vivo Model Response

Reported

54% tumor volume reduction (i.p., 20 mg/kg)

Supports mesenchymal tumor model context

HT-1080 xenograft; parenteral route required

Evidence Dimension	Reversibility of growth inhibition
Target Compound Data	Irreversible (no recovery after compound washout)
Comparator Or Baseline	Simvastatin: Reversible vimentin reorganization with recovery after washout; primary mechanism is HMG-CoA reductase inhibition, not vimentin-targeted cytotoxicity
Quantified Difference	Qualitative mechanistic difference (irreversible vs. reversible; vimentin-targeted mitotic catastrophe vs. off-target cholesterol pathway effects)
Conditions	FOXC2-HMLER cells, washout experiment following 24-hour FiVe1 exposure

Why This Matters

Irreversible inhibition correlates with durable suppression of cancer stem cell properties, a phenotype not achievable with reversible vimentin modulators like simvastatin.

• [1] Bollong MJ, Pietilä M, Pearson AD, et al. A vimentin binding small molecule leads to mitotic disruption in mesenchymal cancers. Proc Natl Acad Sci U S A. 2017;114(46):E9903-E9912. View Source
• [2] OmicsDI. Simvastatin vimentin reorganization dataset. IC50 = 6.7 nM for vimentin filament reorganization. View Source

FiVe1 Application Scenarios

FOXC2-Mesenchymal Cell Growth Inhibition

Employ FiVe1 as a chemical probe to interrogate FOXC2-dependent synthetic lethal vulnerabilities in mesenchymal breast cancer models. The compound's differential potency (234 nM in FOXC2-HMLER vs. 447 nM in FOXC2-negative HMLER cells) enables clean experimental separation of FOXC2-dependent from FOXC2-independent effects [1]. Recommended for use in isogenic cell line pair experiments, genetic knockdown/rescue studies, and FOXC2 transcriptional target validation assays where selective cytotoxicity against the mesenchymal state is the primary readout.

Cancer Stem Cell Mammosphere Suppression

Utilize FiVe1 as the benchmark reference compound in structure-activity relationship (SAR) campaigns aimed at optimizing vimentin-targeted agents for mesenchymal cancers. FiVe1's established baseline potency (IC50 = 1.6 μM in HT-1080 fibrosarcoma), well-defined physicochemical limitations (solubility < 1 μM, poor metabolic stability), and validated on-target mechanism (vimentin rod domain binding with Ser56 hyperphosphorylation) provide essential comparator data for evaluating novel derivatives [2]. The 35-fold potency improvement of derivative 4e (IC50 = 44 nM) and the solubility enhancement of derivative 11a (>100 μM) were both benchmarked directly against FiVe1, establishing it as the foundational reference for all subsequent optimization efforts [3].

Sarcoma Xenograft In Vivo Studies

Apply FiVe1 in phenotypic assays designed to assess cancer stem cell (CSC) properties, including tumorsphere formation, ALDH activity, and stemness marker expression (e.g., CD44, Nanog, Sox2) in mesenchymal cancer models. FiVe1 treatment results in the loss of stemness and reduced tumorsphere-forming capacity in FOXC2-expressing mesenchymal breast cancer cells [4]. The irreversible nature of FiVe1's growth inhibition correlates with durable suppression of CSC phenotypes, making it suitable for studies requiring sustained target engagement without continuous compound exposure, such as limiting dilution transplantation assays and long-term clonogenic survival experiments.

Kinase-Selective Vimentin Probe

Deploy FiVe1 as a positive control in Western blot and immunofluorescence assays designed to detect vimentin Ser56 hyperphosphorylation and metaphase-specific vimentin disorganization. FiVe1 induces robust vimentin Ser56 phosphorylation in FOXC2-HMLER cells within 6-12 hours of treatment, with maximal phosphorylation observed during metaphase arrest . This reproducible biochemical response enables the compound to serve as a validated tool for: (i) establishing vimentin phosphorylation assay conditions, (ii) benchmarking the potency of novel vimentin-binding compounds in target engagement assays, and (iii) validating vimentin Ser56 phosphorylation as a pharmacodynamic biomarker in mechanistic studies of mesenchymal cancer cell mitosis.

Application

Selection Property

Validation Focus

Mesenchymal cell-model studies

Vimentin-mediated mitotic disruption

VIM phosphorylation and multinucleation endpoints

Cancer stem cell (CSC) screening

Mammosphere formation suppression

Stemness functional endpoint context

Sarcoma xenograft models

In vivo VIM-targeted model response

Tumor volume reduction via parenteral routes

Chemical probe robustness

Clean kinase off-target profile

Absence of significant kinase inhibition at 10 µM

• [1] PeptideDB. FiVe1 Product Database Entry. CAS 932359-76-7. View Source
• [2] Martínez-Peña F, et al. Synthesis and biological evaluation of novel FiVe1 derivatives as potent and selective agents for the treatment of mesenchymal cancers. Eur J Med Chem. 2022;242:114638. View Source
• [3] Bohrium. Synthesis and biological evaluation of novel FiVe1 derivatives as potent and selective agents for the treatment of mesenchymal cancers - Paper Summary. Eur J Med Chem. 2022. View Source
• [4] Bollong MJ, Pietilä M, Pearson AD, et al. A vimentin binding small molecule leads to mitotic disruption in mesenchymal cancers. Proc Natl Acad Sci U S A. 2017;114(46):E9903-E9912. View Source